molecular formula C10H12O4 B8759366 Methyl 2-(3-methoxyphenoxy)acetate CAS No. 81720-20-9

Methyl 2-(3-methoxyphenoxy)acetate

Cat. No.: B8759366
CAS No.: 81720-20-9
M. Wt: 196.20 g/mol
InChI Key: YWAPENYRSFWYLE-UHFFFAOYSA-N
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Description

Methyl 2-(3-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

81720-20-9

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

methyl 2-(3-methoxyphenoxy)acetate

InChI

InChI=1S/C10H12O4/c1-12-8-4-3-5-9(6-8)14-7-10(11)13-2/h3-6H,7H2,1-2H3

InChI Key

YWAPENYRSFWYLE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC=C1)OCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-methoxyphenol (20 g, 161.3 mmol) and Cs2CO3 (52.4 g, 161.3 mmol) in DMF (200 mL), methyl bromoacetate (24.5 g, 161.3 mmol) was added. The reaction mixture was stirred at room temperature under argon overnight. The inorganic precipitate was filtered off, and the filtrate was concentrated under reduced pressure. The residue was partitioned between water (200 mL) and CH2Cl2 (200 mL×3). The combined organic solution was dried over Na2SO4 and evaporated to give (28 g, 90%) product.
Quantity
20 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
52.4 g
Type
reactant
Reaction Step One
Quantity
24.5 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Yield
90%

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